Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0194381 4-Hydroxyphenylacetic acid 156-38-7 C8H8O3
VC0194378 4-Hydroxyphenylacetamide 17194-82-0 C8H9NO2
VC0194365 7-(4-Bromobutoxy)-quinoline-2(1H)-one 203395-59-9 C13H14BrNO2
VC0194367 3,4-Dihydro-7-hydroxy-2(1H)-quinolinone 22246-18-0 C9H9NO2
VC0194327 N-(3-Acetyl-4-(oxiran-2-ylmethoxy)phenyl)butanamide 28197-66-2 C15H19NO4
VC0194326 2-Acetylamino-5-mercapto-1,3,4-thiadiazole 32873-56-6 C4H5N3OS2
VC0194334 N-(3-Acetyl-4-hydroxyphenyl)butanamide 40188-45-2 C12H15NO3
VC0194337 4-Aminobutanal 4390-05-0 C5H10O
VC0194347 O-Desmethyl Apixaban 503612-76-8 C24H23N5O4
VC0194352 Apixaban Impurity 9 503614-91-3 C27H28N4O5
VC0194345 3-Chloro-1-(4-nitrophenyl)-5,6-dihydropyridin-2(1H)-one 536760-29-9 C11H9ClN2O3
VC0194325 n-(1,3,4-Thiadiazol-2-yl)acetamide 5393-55-5 C4H5N3OS
VC0194377 Aripiprazole N-Oxide 573691-09-5 C23H27Cl2N3O3
VC0194383 Aripiprazole Impurity 9 573691-11-9 C23H27Cl2N3O3
VC0194331 N-(5-Chloro-1,3,4-thiadiazol-2-yl)acetamide 60320-32-3 C4H4ClN3OS
VC0194364 Arecoline 63-75-2 C8H13NO2
VC0194376 1-(2,6-Dichlorophenyl)piperazine 63386-61-8 C10H12Cl2N2
VC0194343 ethyl 2-[(2,3-dichloro-6-nitrophenyl)methylamino]acetate hydrochloride 70380-50-6 C11H12Cl2N2O4 HCl
VC0194362 Argatroban 74863-84-6 C23H36N6O5S
VC0194338 Methyl 2-(2-amino-5,6-dichloro-4h-quinazolin-3-yl)acetate 752151-24-9 C11H11Cl2N3O2
VC0194319 6-(2,3,5-Trichlorophenyl)-1,2,4-triazine-3,5-diamine 77668-56-5 C9H6Cl3N5
VC0194379 2,2'-((((Isopropylazanediyl)bis(2-hydroxypropane-3,1-diyl))bis(oxy))bis(4,1-phenylene))diacetamide 87619-83-8 C25H35N3O6
VC0194369 1,4-Bis[3,4-dihydro-2(1H)-quinolinon-7-oxy]butane 882880-12-8 C22H24N2O4
VC0194359 Argatroban M1 metabolite 951130-92-0 C23H32N6O5S
VC0194328 N-(3-Acetyl-4-(2,3-dihydroxypropoxy)phenyl)butanamide 96480-91-0 C15H21NO5